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Compound of Interest

Compound Name: TAT-HA2 Fusion Peptide

Cat. No.: B13913080 Get Quote

Introduction
The TAT-HA2 fusion peptide is a powerful tool in the design of advanced drug delivery

systems. It is a chimeric peptide that combines the cell-penetrating capabilities of the HIV

trans-activator of transcription (TAT) peptide with the pH-sensitive fusogenic properties of the

influenza virus hemagglutinin (HA2) peptide.[1][2] This dual-function design facilitates the

cellular uptake of macromolecular cargo and their subsequent release from endosomes into

the cytoplasm, a critical barrier in intracellular drug delivery.[3][4][5]

The TAT domain, rich in arginine and lysine residues, binds to the cell surface and promotes

cellular entry, primarily through lipid raft-dependent macropinocytosis.[3][6][7] The HA2 domain

is a pH-sensitive sequence that undergoes a conformational change in the acidic environment

of the endosome, leading to the destabilization of the endosomal membrane and the release of

the cargo into the cytoplasm.[3][8]

These application notes provide an overview of the TAT-HA2 peptide's mechanism, quantitative

performance data, and detailed protocols for its use in drug delivery research.

Mechanism of Action
The delivery process mediated by the TAT-HA2 peptide can be summarized in three key

stages: cell surface binding and internalization, endosomal entrapment, and pH-triggered

endosomal escape.
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Cellular Uptake: The positively charged TAT domain interacts with negatively charged

proteoglycans on the cell surface, initiating macropinocytosis, a form of endocytosis.[3][9]

Endosomal Entrapment: The TAT-HA2-cargo complex is enclosed within an endosome.

Endosomal Escape: As the endosome matures, its internal pH drops. This acidic

environment protonates glutamic and aspartic acid residues in the HA2 domain, triggering a

conformational change to a helical structure. This new conformation allows the HA2 peptide

to insert into and destabilize the endosomal membrane, leading to the release of the cargo

into the cytoplasm.[3][8]
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Mechanism of TAT-HA2 Mediated Drug Delivery
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Peptide Synthesis Workflow

Start

Rink Amide Resin

Solid-Phase Peptide Synthesis (SPPS)
using Fmoc protocols

Peptide Cleavage from Resin

Purification by HPLC

Identity Confirmation
(MALDI-TOF Mass Spectrometry)

Lyophilization

Store at -20°C

End

 

Peptideplex Formation Workflow

Start

Prepare TAT-HA2 solution
in PBS (pH 7.4)

Prepare siRNA solution
in RNase-free water

Mix peptide and siRNA solutions
at desired N/P ratio

Incubate at room temperature
for 30 minutes

Characterize complexes
(e.g., gel retardation assay)

End
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Hemolysis Assay Workflow

Start

Prepare Red Blood Cell (RBC)
suspension in PBS

Incubate RBCs with peptide solutions
for 30 minutes at 37°C

Prepare peptide solutions in PBS
at various pH values

Centrifuge to pellet intact RBCs

Collect supernatant

Measure absorbance of supernatant
at 450 nm (Hemoglobin release)

Calculate % Hemolysis

End
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Cellular Uptake and Endosomal Escape Workflow

Start

Seed cells in plates/coverslips

Incubate cells with complexes
for a defined time (e.g., 1-4 hours)

Prepare TAT-HA2 complexes with
fluorescently labeled cargo (e.g., FAM-siRNA)

Wash cells to remove
non-internalized complexes

Stain for endosomes
(e.g., LysoTracker Red)

Quantify uptake by Flow CytometryVisualize by Fluorescence Microscopy

Analyze colocalization (escape)
and fluorescence intensity (uptake)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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